Cas no 1418150-06-7 (Minaxin C)

• Product Name: Minaxin C
• CAS No: 1418150-06-7
• MF: C₂₆H₃₈O₁₂
• MW: 542.572729587555
• CID: 2028484
• PubChem ID: 71514754
• Update Time: 2025-04-21

Minaxin C Chemical and Physical Properties

Names and Identifiers

• 5alpha,13alpha,15beta,16beta-tetrahydroxy-1alpha,6alpha,7beta-triacetoxy-12-oxo-14,16-epoxycassane
• minaxin C
• caesalminaxin E1
• Caesalminaxin E
• [ "Caesalminaxin E" ]
• [(1R,2S,3aS,3bS,4R,5S,5aR,9S,9aS,9bS,11aR)-4,5-diacetyloxy-1,2,5a,11a-tetrahydroxy-3a,6,6,9a-tetramethyl-11-oxo-1,2,3b,4,5,7,8,9,9b,10-decahydronaphtho[1,2-g][1]benzofuran-9-yl] acetate
• HY-133203
• AKOS040762058
• CS-0113283
• DA-55492
• 1418150-06-7
• Minaxin C

• Inchi： 1S/C26H38O12/c1-11(27)35-16-8-9-22(4,5)26(34)20(37-13(3)29)18(36-12(2)28)17-14(23(16,26)6)10-15(30)25(33)19(31)21(32)38-24(17,25)7/h14,16-21,31-34H,8-10H2,1-7H3/t14-,16-,17-,18+,19-,20-,21-,23-,24-,25+,26+/m0/s1
• InChI Key： LOMSKYVSYSPQIL-IFANGNRESA-N
• SMILES： O1[C@@H]([C@@H]([C@@]2(C(C[C@H]3[C@@H]([C@H]([C@@H]([C@]4(C(C)(C)CC[C@@H]([C@@]43C)OC(C)=O)O)OC(C)=O)OC(C)=O)[C@]12C)=O)O)O)O

Computed Properties

• Exact Mass: 542.23600
• Monoisotopic Mass: 542.23632664 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 186
• Molecular Weight: 542.6

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 631.8±55.0 °C at 760 mmHg
• Flash Point: 202.6±25.0 °C
• PSA: 186.12000
• LogP: -0.24300
• Vapor Pressure: 0.0±4.2 mmHg at 25°C

Minaxin C Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids